Cas no 2106451-18-5 (1-(tert-butoxy)methyl-5-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(tert-butoxy)methyl-5-methyl-1H-pyrazol-4-amine
• CAS No: 2106451-18-5
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5858266
• PubChem ID: 165480287
• Update Time: 2025-06-15

1-(tert-butoxy)methyl-5-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)methyl-5-methyl-1H-pyrazol-4-amine
• EN300-1112444
• 1-[(tert-butoxy)methyl]-5-methyl-1H-pyrazol-4-amine
• 2106451-18-5

• Inchi： 1S/C9H17N3O/c1-7-8(10)5-11-12(7)6-13-9(2,3)4/h5H,6,10H2,1-4H3
• InChI Key： PVSIWSBNZBAKHJ-UHFFFAOYSA-N
• SMILES： O(CN1C(C)=C(C=N1)N)C(C)(C)C

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(tert-butoxy)methyl-5-methyl-1H-pyrazol-4-amine

Research Brief on 1-(tert-butoxy)methyl-5-methyl-1H-pyrazol-4-amine (CAS: 2106451-18-5): Recent Advances and Applications

The compound 1-(tert-butoxy)methyl-5-methyl-1H-pyrazol-4-amine (CAS: 2106451-18-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative, characterized by its tert-butoxymethyl and amine functional groups, has shown promising potential in various therapeutic applications, including kinase inhibition and antimicrobial activity. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, positioning it as a valuable scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 1-(tert-butoxy)methyl-5-methyl-1H-pyrazol-4-amine as a key intermediate in the synthesis of novel kinase inhibitors. The research demonstrated that modifications to the pyrazole core, particularly at the 4-amine position, could enhance selectivity for specific kinase targets, such as EGFR and BRAF. This finding opens new avenues for developing targeted cancer therapies with reduced off-target effects.

In addition to its applications in oncology, recent investigations have highlighted the compound's antimicrobial properties. A study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1-(tert-butoxy)methyl-5-methyl-1H-pyrazol-4-amine exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead structure for novel antibiotics.

The synthetic accessibility of 1-(tert-butoxy)methyl-5-methyl-1H-pyrazol-4-amine has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described a scalable, high-yield synthesis route using green chemistry principles. This advancement addresses previous challenges related to yield and purity, making the compound more accessible for large-scale pharmaceutical applications.

Looking ahead, researchers are exploring the incorporation of 1-(tert-butoxy)methyl-5-methyl-1H-pyrazol-4-amine into more complex molecular architectures. Preliminary results from unpublished studies suggest that when used as a building block in PROTAC (Proteolysis Targeting Chimera) design, it can enhance cellular permeability and target engagement. These developments underscore the compound's versatility and potential to contribute to next-generation therapeutic modalities.